Cas no 1805558-48-8 (Methyl 4-bromopyrimidine-6-acetate)

• Product Name: Methyl 4-bromopyrimidine-6-acetate
• CAS No: 1805558-48-8
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4815941
• Update Time: 2023-08-19

Methyl 4-bromopyrimidine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromopyrimidine-6-acetate

• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)3-5-2-6(8)10-4-9-5/h2,4H,3H2,1H3
• InChI Key： NJQGICFXDVHTQU-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1